Cas no 2029729-91-5 (2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid)

2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid is a fluorinated nicotinic acid derivative featuring a difluoropyrrolidine substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of the difluoropyrrolidine moiety enhances metabolic stability and influences physicochemical properties, making it valuable for drug discovery applications. Its structural framework is particularly useful in the design of enzyme inhibitors and receptor modulators. The compound exhibits good solubility and reactivity, facilitating further functionalization. High-purity grades are available for research use, ensuring reliable performance in synthetic workflows.
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid structure
2029729-91-5 structure
Product Name:2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid
CAS No:2029729-91-5
MF:C10H10F2N2O2
MW:228.195409297943
CID:5721128
PubChem ID:121200796
Update Time:2025-10-21

2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid
    • 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid
    • Inchi: 1S/C10H10F2N2O2/c11-10(12)3-5-14(6-10)8-7(9(15)16)2-1-4-13-8/h1-2,4H,3,5-6H2,(H,15,16)
    • InChI Key: GWYWBRBNPGWHBM-UHFFFAOYSA-N
    • SMILES: FC1(CN(C2C(C(=O)O)=CC=CN=2)CC1)F

2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D173011-100mg
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic Acid
2029729-91-5
100mg
$ 95.00 2022-06-05
TRC
D173011-500mg
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic Acid
2029729-91-5
500mg
$ 365.00 2022-06-05
TRC
D173011-1g
2-(3,3-Difluoropyrrolidin-1-yl)nicotinic Acid
2029729-91-5
1g
$ 570.00 2022-06-05
Life Chemicals
F1907-4297-0.25g
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid
2029729-91-5 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-4297-0.5g
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid
2029729-91-5 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-4297-1g
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid
2029729-91-5 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-4297-2.5g
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid
2029729-91-5 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-4297-5g
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid
2029729-91-5 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-4297-10g
2-(3,3-difluoropyrrolidin-1-yl)nicotinic acid
2029729-91-5 95%+
10g
$1684.0 2023-09-07

Additional information on 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid

Professional Introduction to 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic Acid (CAS No. 2029729-91-5)

2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid (CAS No. 2029729-91-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their pharmacological properties. The presence of 3,3-difluoropyrrolidin-1-yl and nicotinic acid moieties in its molecular framework suggests a promising profile for further exploration in drug discovery.

The chemical structure of 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid consists of a pyrrolidine ring substituted with two fluorine atoms at the 3-position and a nicotinic acid moiety attached to the 1-position of the pyrrolidine ring. This specific arrangement of functional groups makes it an intriguing candidate for studying various biological pathways. The fluorine atoms introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound towards biological targets.

In recent years, there has been growing interest in developing new therapeutic agents that target neurological disorders, inflammation, and metabolic diseases. Pyrrolidine derivatives have shown promise in these areas due to their ability to interact with multiple biological targets. The combination of nicotinic acid, a well-known compound with anti-inflammatory and cholesterol-lowering properties, and the 3,3-difluoropyrrolidin-1-yl group, which may enhance binding interactions, makes 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Nicotinic acid derivatives have been extensively studied for their role in modulating nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes including learning, memory, and muscle contraction. The introduction of fluorine atoms into the pyrrolidine ring may enhance the potency and selectivity of the compound towards these receptors. Preliminary studies have suggested that compounds with similar structures may exhibit significant effects on nAChR-mediated signaling pathways.

The pharmacokinetic properties of 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid are also an important consideration in its development as a potential therapeutic agent. The presence of fluorine atoms can influence metabolic stability and distribution within the body. Advanced computational methods have been employed to predict the pharmacokinetic behavior of this compound, suggesting a favorable profile with good oral bioavailability and moderate metabolic clearance. These findings are crucial for optimizing dosing regimens and minimizing potential side effects.

In addition to its potential applications in neurological disorders, 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid may also have therapeutic relevance in other areas such as inflammation and metabolic diseases. Nicotinic acid has been shown to reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes. The structural modifications introduced by the 3,3-difluoropyrrolidin-1-yl group may enhance these anti-inflammatory effects while minimizing systemic side effects associated with high doses of nicotinic acid.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using cell-based assays and animal models have provided valuable insights into the potential therapeutic applications of 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid. These studies have revealed promising results in terms of reduced inflammation and improved neuronal function. However, further research is needed to fully understand its mechanism of action and long-term effects.

The synthesis of 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid presents unique challenges due to the complexity of its molecular structure. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as fluorination reactions and nucleophilic substitution have been crucial in constructing the desired pyrrolidine derivative. Optimizing these synthetic routes is essential for large-scale production and cost-effective manufacturing.

The future prospects for 2-(3,3-Difluoropyrrolidin-1-yl)nicotinic acid are promising as ongoing research continues to uncover its potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from preclinical studies to clinical trials. Regulatory agencies will also play a critical role in ensuring that safety standards are met before it can be approved for human use.

In conclusion, 2-(< strong >3,3-Difluoropyrrolidin -1 - yl strong >) nicotinic acid (CAS No. 2029729 -91 -5) is a novel compound with significant potential in pharmaceutical research. Its unique chemical structure and promising biological activities make it an attractive candidate for further exploration in treating neurological disorders, inflammation, and metabolic diseases. As research continues to advance our understanding of its pharmacological properties, this compound holds great promise for improving human health.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd